Cas no 173240-53-4 (1,2-Dioxane-3-aceticacid, 4,6-diethyl-6-[(4R,5E)-4-ethyl-5-octenyl]-, methyl ester, (3S,4S,6S)-(9CI))

• Product Name: 1,2-Dioxane-3-aceticacid, 4,6-diethyl-6-[(4R,5E)-4-ethyl-5-octenyl]-, methyl ester, (3S,4S,6S)-(9CI)
• CAS No: 173240-53-4
• MF: C₂₁H₃₈O₄
• MW: 354.524027347565
• CID: 230901
• Update Time: 2025-04-19

1,2-Dioxane-3-aceticacid, 4,6-diethyl-6-[(4R,5E)-4-ethyl-5-octenyl]-, methyl ester, (3S,4S,6S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Dioxane-3-aceticacid, 4,6-diethyl-6-[(4R,5E)-4-ethyl-5-octenyl]-, methyl ester, (3S,4S,6S)-(9CI)
• PlakortideF
• (-)-Plakortide F
• 173240-54-5
• 173240-53-4

• Inchi： 1S/C21H38O4/c1-6-10-12-17(7-2)13-11-14-21(9-4)16-18(8-3)19(24-25-21)15-20(22)23-5/h10,12,17-19H,6-9,11,13-16H2,1-5H3/b12-10+
• InChI Key： JOIXERUBSWWODE-ZRDIBKRKSA-N
• SMILES： CC/C=C/C(CCCC1(OOC(CC(OC)=O)C(CC)C1)CC)CC

Computed Properties

• Exact Mass: 354.27714
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• XLogP3: 6.98

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,2-dioxanes